Cas no 2365228-87-9 (4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid)

• Product Name: 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid
• CAS No: 2365228-87-9
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• MDL: MFCD32067026
• CID: 4785679
• Update Time: 2025-06-07

4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid

• MDL： MFCD32067026
• Inchi： 1S/C13H15F2NO2/c1-16(11-6-13(14,15)7-11)8-9-2-4-10(5-3-9)12(17)18/h2-5,11H,6-8H2,1H3,(H,17,18)
• InChI Key： CIKRAJWORRCGSB-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)N(C)CC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5

Additional information on 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid

4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic Acid

The compound with CAS No 2365228-87-9, known as 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The structure of this compound is characterized by a benzoic acid moiety at the 4-position, which is connected to an amino group substituted with a methyl group and a 3,3-difluorocyclobutyl group. The presence of the cyclobutane ring introduces rigidity and strain into the molecule, which can enhance its binding affinity to target proteins. The fluorine atoms on the cyclobutane ring further contribute to the molecule's electronic properties, potentially influencing its pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its activity against various targets, including enzymes involved in metabolic disorders and receptors implicated in neurological diseases. The compound's ability to modulate these targets has been attributed to its unique combination of hydrophobicity and hydrogen bonding capacity.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and ring-forming techniques. The introduction of the cyclobutane ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cycloadditions or photochemical reactions, have been employed to achieve this.

The pharmacokinetic properties of 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid have also been investigated in preclinical models. Studies suggest that the compound exhibits moderate solubility in aqueous solutions and demonstrates acceptable absorption profiles in vitro. However, further research is required to optimize its bioavailability and minimize potential toxicity.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have explored its use as a carrier for delivering therapeutic agents to specific tissues or cells. The molecule's ability to interact with cellular membranes without causing significant cytotoxicity makes it an ideal candidate for such applications.

In conclusion, 4-(((3,3-Difluorocyclobutyl)(methyl)amino)methyl)benzoic acid represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with its potential biological activities, make it a valuable tool for researchers seeking innovative solutions in drug discovery and development.